N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline

• IUPAC Name: N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline
• InChI: InChI=1S/C19H21F3N2O4/c1-3-27-17-8-5-13(11-18(17)28-4-2)9-10-23-15-7-6-14(19(20,21)22)12-16(15)24(25)26/h5-8,11-12,23H,3-4,9-10H2,1-2H3
• InChI Key: DGRUROUZRUVHHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CCNC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])OCC
• Molecular Formula: C19H21F3N2O4
• Molecular Weight: 398.4 g/mol

Description

N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline, also known as DTAF, is a fluorescent dye that has been widely used in scientific research. It is a highly sensitive and specific probe that can be used to label proteins, nucleic acids, and other biomolecules.

Mechanism of Action

The mechanism of action of N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline involves the formation of a covalent bond between the dye and the target molecule. The amine group of N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline reacts with the carboxyl group of the target molecule to form an amide bond. This covalent bond ensures that the dye remains attached to the target molecule and can be visualized using fluorescence microscopy.
Biochemical and Physiological Effects:
N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline has minimal biochemical and physiological effects on cells and tissues. It does not interfere with cellular processes or cause toxicity at the concentrations typically used in scientific research. However, it is important to use appropriate controls and experimental conditions to ensure that the results obtained are not affected by the presence of N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline has several advantages for lab experiments. It is highly sensitive and specific, making it a valuable tool for studying biomolecules. It is also relatively easy to use and can be incorporated into a variety of experimental protocols. However, N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline has some limitations. It requires a covalent bond to be formed between the dye and the target molecule, which can affect the function of the labeled molecule. Additionally, N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline is not suitable for in vivo experiments as it cannot penetrate cell membranes.

Future Directions

There are several future directions for the use of N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline in scientific research. One direction is the development of new labeling strategies that minimize the impact of the dye on the function of the labeled molecule. Another direction is the use of N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline in combination with other fluorescent probes to study complex biological processes. Finally, the use of N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline in in vitro and in vivo imaging techniques could lead to new insights into the function of biomolecules in living systems.
Conclusion:
N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline is a valuable tool for studying biomolecules in scientific research. It has a wide range of applications and is highly sensitive and specific. While it has some limitations, its advantages make it a popular choice for labeling proteins, nucleic acids, and other biomolecules. With continued research and development, N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline has the potential to contribute to our understanding of complex biological processes.

Synthesis Methods

N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline can be synthesized using a multistep process that involves several chemical reactions. The first step is the synthesis of 3,4-diethoxyphenethylamine, which is then reacted with 2-nitro-4-(trifluoromethyl)aniline to form N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline. The purity and yield of N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline can be improved by using various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline has a wide range of applications in scientific research. It can be used as a fluorescent probe to label proteins, nucleic acids, and other biomolecules. N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline-labeled molecules can be visualized using fluorescence microscopy, flow cytometry, and other imaging techniques. N-[2-(3,4-diethoxyphenyl)ethyl]-2-nitro-4-(trifluoromethyl)aniline can also be used to study protein-protein interactions, enzyme kinetics, and other biochemical processes.